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Compound of Interest

Compound Name: z-Tyr-ome

Cat. No.: B554329

Introduction: N-Benzyloxycarbonyl-L-tyrosine methyl ester, commonly abbreviated as Z-Tyr-
OMe, is a chemically modified derivative of the amino acid L-tyrosine.[1] This compound serves
as a critical building block in the field of synthetic organic chemistry, particularly in the synthesis
of peptides and peptidomimetics for drug discovery and development. The strategic addition of
protecting groups to the native amino acid structure allows for controlled and site-specific
reactions, preventing unwanted side reactions and enhancing the overall efficiency of complex
molecular constructions.[1] This guide provides a detailed examination of the molecular
structure of Z-Tyr-OMe, its physicochemical properties, and a representative synthetic protocol.

Molecular Structure

The structure of Z-Tyr-OMe can be deconstructed into three primary components: the central
L-tyrosine scaffold, an N-terminal benzyloxycarbonyl (Z) protecting group, and a C-terminal
methyl ester (OMe) group. Its molecular formula is C18H19NO5.[2][3]

e L-Tyrosine Core: The foundation of the molecule is the naturally occurring amino acid L-
tyrosine. This consists of a central alpha-carbon bonded to a hydrogen atom, an amino
group (-NH2), a carboxylic acid group (-COOH), and a side chain (R-group). The
characteristic side chain of tyrosine is a p-hydroxybenzyl group (a benzene ring with a
hydroxyl group at the para position).

e N-Terminal Protection (Z-group): The amino group of the tyrosine core is protected by a
benzyloxycarbonyl group (Cbz or Z). This group is introduced to prevent the nucleophilic
amine from participating in unintended reactions, such as amide bond formation, during a

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b554329?utm_src=pdf-interest
https://www.benchchem.com/product/b554329?utm_src=pdf-body
https://www.benchchem.com/product/b554329?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/key-pharmaceutical-intermediate-ncbz-l-tyrosine-methyl-ester-explained-cz
https://www.nbinno.com/article/pharmaceutical-intermediates/key-pharmaceutical-intermediate-ncbz-l-tyrosine-methyl-ester-explained-cz
https://www.benchchem.com/product/b554329?utm_src=pdf-body
https://www.benchchem.com/product/b554329?utm_src=pdf-body
https://www.chembk.com/en/chem/Z-TYROSINE-OME
https://www.001chemical.com/chem/13512-31-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

synthetic sequence.[1] The Z-group is composed of a benzyl group attached to a carbonyl
group, which is then linked to the nitrogen atom of the tyrosine.

o C-Terminal Protection (OMe group): The carboxylic acid group of the tyrosine is protected as
a methyl ester (-COOCH3). This modification prevents the carboxyl group from reacting, for
instance, in coupling reactions where it could act as a nucleophile.[1] The methyl ester can
be selectively removed under specific conditions when the carboxylic acid functionality is
required.

The combination of these three components results in the stable, protected amino acid
derivative Z-Tyr-OMe, which is amenable to a variety of chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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